Cas no 4477-79-6 (oil red egn)

• Product Name: oil red egn
• CAS No: 4477-79-6
• MF: C₂₅H₂₂N₄O
• MW: 394.468385219574
• CID: 45098
• PubChem ID: 24854021
• Update Time: 2025-04-18

oil red egn Chemical and Physical Properties

Names and Identifiers

• oil red egn
• Solvent Red 26 (C.I. 26120)
• Solvent Red 26
• (1Z)-1-[[2,5-dimethyl-4-[(2-methylphenyl)diazenyl]phenyl]hydrazinylidene]naphthalen-2-one
• OIL RED EGN, CI.26120
• OilredEGN(Solventred26)
• Stock Solvent Red 26 Standard
• C.I. Solvent Red 26
• Calco Oil Red N 1700
• Calcogas Rocket Red
• Oil Red GPD
• Oil Red N-1700
• Oil Red OB
• Oil Red Z-1700
• 1-[[2,5-Dimethyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol
• Solvent Red 26
• NS00046518
• CI SOLVENT RED 26
• CS-0452611
• A924603
• 1-((2,5-Dimethyl-4-((2-methylphenyl)azo)phenyl)azo)-2-naphthol
• 2-Naphthalenol,5-dimethyl-4-[(2-methylphenyl)azo]phenyl]azo]-
• SCHEMBL630098
• UNII-KR6F64FLX3
• EINECS 224-757-3
• 1-[(E)-2-{2,5-dimethyl-4-[(E)-2-(2-methylphenyl)diazen-1-yl]phenyl}diazen-1-yl]naphthalen-2-ol
• AI3-27724
• 4477-79-6
• DTXSID5050395
• 1-(4-(O-TOLYLAZO)-2,5-XYLYLAZO)-2-NAPHTHOL
• C.I. 26120
• CHEMBL1966947
• NSC-115877
• 2-Naphthalenol, 1-((2,5-dimethyl-4-((2-methylphenyl)azo)phenyl)azo)-
• SCHEMBL11974570
• 1-((E)-(2,5-dimethyl-4-((E)-o-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol
• KR6F64FLX3
• 2-Naphthalenol, 1-(2-(2,5-dimethyl-4-(2-(2-methylphenyl)diazenyl)phenyl)diazenyl)-
• NSC 115877
• MFCD00009688
• CI 26120
• H10058
• 1-((2,5-Dimethyl-4-(o-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol
• SCHEMBL591066
• AKOS027338239
• NSC115877
• 1-[[2,5-dimethyl-4-[(2-methylphenyl)diazenyl]phenyl]diazenyl]naphthalen-2-ol
• GS-6822
• 1-(2-{2,5-dimethyl-4-[2-(2-methylphenyl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-ylidene}hydrazin-1-ylidene)naphthalen-2-one
• NRBKWAQSLYBVSG-UHFFFAOYSA-N

• MDL： MFCD00009688
• Inchi： 1S/C25H22N4O/c1-16-8-4-7-11-21(16)26-27-22-14-18(3)23(15-17(22)2)28-29-25-20-10-6-5-9-19(20)12-13-24(25)30/h4-15,30H,1-3H3/b27-26+,29-28+
• InChI Key： NRBKWAQSLYBVSG-ZDXBJJIESA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=C(C)C(=CC=1C)/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 394.17900
• Monoisotopic Mass: 394.179361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6.5
• Topological Polar Surface Area: 66.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.18
• Melting Point: 130 °C (dec.) (lit.)
• Boiling Point: 591.6 °C at 760 mmHg
• Flash Point: 311.6 °C
• Refractive Index: 1.637
• PSA: 69.67000
• LogP: 8.30140
• Solubility: Not determined

oil red egn Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：(BD447542)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes